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Compound of Interest

Compound Name: Acid Yellow 25

Cat. No.: B1290562

A deep dive into the efficacy, fastness, and application of synthetic versus natural dyes for
polyamide fibers.

In the realm of textile coloration, particularly for synthetic polyamide fibers like nylon, the choice
between synthetic and natural dyes is a critical consideration for researchers and product
developers. This guide provides an objective comparison of the dyeing efficacy of a common
synthetic acid dye, C.I. Acid Yellow 25, against two widely used natural yellow dyes: curcumin
from turmeric and quercetin from onion peels. The following analysis, supported by
experimental data and detailed protocols, aims to inform professionals in textile science and
material development on the performance trade-offs between these dyestuffs.

At a Glance: Performance on Nylon

The dyeing performance of Acid Yellow 25 and natural yellow dyes on nylon fabric reveals
significant differences in color fastness and the complexity of the dyeing process. While
synthetic acid dyes generally offer superior fastness and a more streamlined application,
natural dyes present an alternative with a unique chromatic profile, albeit with performance
limitations.
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Note: Specific fastness data for C.I. Acid Yellow 25 on nylon was not readily available in the

reviewed literature. The data presented is for a representative synthetic dye, C.l. Acid Yellow

42, to provide a comparable benchmark against natural dyes.[1] Fastness ratings for natural

dyes are based on studies using an alum mordant.[2]

Chemical Structures of the Dyestuffs

The molecular structure of a dye is fundamental to its interaction with the fiber and its resulting

properties.
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Chemical structures of the compared yellow dyestuffs.

Experimental Protocols

The following protocols outline the standardized procedures for dyeing nylon fabric with Acid
Yellow 25 and the selected natural dyes.

Dyeing Nylon with Acid Yellow 25

This procedure is a standard exhaust dyeing method for applying acid dyes to polyamide

fibers.
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Prepare Dyebath

Add pre-wetted nylon fabric
to the dyebath at 40°C

:

Add leveling agent and
run for 10 minutes

A
Add acetic acid to
achieve pH 4.5-5.5

:

Add dissolved Acid Yellow 25

:

Raise temperature to 98°C
at 1-2°C/minute

:

Hold at 98°C for 45-60 minutes

:

Cool down to 70°C

:

Rinse with warm and then cold water

:

After-treatment (optional)
with a fixing agent

Dry the fabric
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Workflow for dyeing nylon with Acid Yellow 25.
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Materials and Reagents:

Nylon 6 fabric

C.l. Acid Yellow 25

Acetic acid

Leveling agent (e.g., sodium sulfate)

Deionized water

Procedure:

Dye Bath Preparation: Prepare a dyebath with a liquor-to-goods ratio of 40:1.
Fabric Introduction: Introduce the pre-wetted nylon fabric into the dyebath at 40°C.

Auxiliary Addition: Add a leveling agent (e.g., 1% on weight of fabric, owf) and run for 10
minutes.

pH Adjustment: Add acetic acid to adjust the pH of the dyebath to 4.5-5.5.
Dye Addition: Add the pre-dissolved Acid Yellow 25 dye solution (e.g., 1% owf).

Temperature Gradient: Raise the temperature of the dyebath to 98°C at a rate of 1-2°C per
minute.

Dyeing: Hold the temperature at 98°C for 45-60 minutes, ensuring continuous agitation.[3]

Cooling and Rinsing: Cool the dyebath down to 70°C. Remove the fabric and rinse
thoroughly with warm water, followed by a cold water rinse.

After-treatment (Optional): For improved wash fastness, an after-treatment with a cationic
fixing agent can be applied according to the manufacturer's instructions.

Drying: Dry the dyed fabric in an oven or air-dry.
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Dyeing Nylon with Natural Yellow Dyes (Turmeric and
Onion Peel)

This protocol involves a pre-mordanting step, which is crucial for the adhesion of natural dyes

to nylon fibers.
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Prepare mordant bath
(e.g., Alum)

Immerse nylon fabric at
room temperature

:

Raise temperature to a boil
and hold for 45 minutes

Dyeing

Prepare natural dye extract
(Turmeric or Onion Peel)

Remove and squeeze fabric

AN

Without intermediate washing

Add mordanted fabric to
dye bath at room temperature

:

Raise temperature to a boil
and hold for 45-60 minutes

'

Cool and rinse fabric

Dptional fixing
A J

After-treatment
(e.g., with a fixative)

Dry the fabric

Click to download full resolution via product page

Workflow for dyeing nylon with natural dyes.
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Materials and Reagents:

Nylon 6 fabric

Natural dye source (turmeric powder or dried onion peels)

Mordant (e.g., aluminum potassium sulfate - Alum)

Deionized water

Procedure:

e Dye Extraction:
o Turmeric: Boil turmeric powder in water for one hour. Cool and filter the extract.[2]
o Onion Peel: Boil dried onion peels in water for one hour. Cool and filter the extract.

e Pre-mordanting:

[¢]

Prepare a mordant bath with Alum (e.g., 10% owf) and a liquor-to-goods ratio of 40:1.

[¢]

Introduce the nylon fabric at room temperature.

[e]

Raise the temperature to a boil and maintain for 45 minutes.[2]

o

Remove the fabric and squeeze out excess mordant solution.

e Dyeing:

o

Prepare the dyebath with the natural dye extract (e.g., 1% owf) and a liquor-to-goods ratio
of 40:1.

[¢]

Introduce the squeezed, mordanted fabric into the dyebath at room temperature.

[e]

Raise the temperature to a boil and maintain for 45-60 minutes.

o

Allow the dyebath to cool before removing the fabric.
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e Rinsing and After-treatment:
o Rinse the dyed fabric thoroughly with cold water.
o An optional after-treatment with a dye fixative can be applied to improve fastness.[2]

e Drying: Dry the fabric.

Discussion of Efficacy

Acid Yellow 25: As a synthetic acid dye, Acid Yellow 25 is specifically designed for dyeing
polyamide fibers. The presence of sulfonic acid groups in its structure facilitates the formation
of strong ionic bonds with the amino groups in the nylon polymer chain under acidic conditions.
[4] This results in high dye exhaustion, good leveling properties, and generally excellent color
fastness. The dyeing process is relatively straightforward and reproducible.

Natural Yellow Dyes (Curcumin and Quercetin): The primary coloring components in turmeric
and onion peels, curcumin and quercetin respectively, lack the inherent affinity for nylon that
acid dyes possess. Therefore, the use of a mordant is essential. The mordant, typically a metal
salt like alum, acts as a bridging agent, forming a complex with both the dye molecule and the
fiber.[5] This process is more complex and can be less reproducible than synthetic dyeing.

The fastness properties of natural dyes on nylon are generally lower than those of acid dyes.
The lightfastness of turmeric and onion peel dyes, in particular, is a notable limitation.[2] While
mordants can improve fastness, they may not reach the performance levels of synthetic dyes
specifically engineered for the fiber.

Conclusion

For applications demanding high performance, color consistency, and durability, Acid Yellow
25 (and similar synthetic acid dyes) remains the superior choice for dyeing nylon. The
established dyeing methodology and the inherent chemical affinity result in excellent fastness
properties.

Natural yellow dyes from turmeric and onion peels offer a more sustainable and "greener"
alternative, producing unique, earthy tones. However, their application is more complex,
requiring a mordanting step, and the resulting color fastness, particularly to light, is generally
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inferior to that of synthetic acid dyes. The choice between these dye types will ultimately
depend on the specific performance requirements, aesthetic goals, and sustainability
considerations of the final product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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